Cas no 2639406-64-5 (N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride)

• Product Name: N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride
• CAS No: 2639406-64-5
• MF: C₂₃H₂₃ClN₂O
• MW: 378.894524812698
• MDL: MFCD33549763
• CID: 5679908
• PubChem ID: 165901855
• Update Time: 2025-05-24

N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-amino-1-(naphthalen-2-yl)ethyl]-1,2-dihydronaphthalene-1-carboxamide hydrochloride
• EN300-26676654
• 2639406-64-5
• N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride

• MDL： MFCD33549763
• Inchi： 1S/C23H22N2O.ClH/c24-15-22(19-13-12-16-6-1-2-8-18(16)14-19)25-23(26)21-11-5-9-17-7-3-4-10-20(17)21;/h1-10,12-14,21-22H,11,15,24H2,(H,25,26);1H
• InChI Key： HHNYAHJXAHDZMW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2C=CC=CC=2C=CC1)NC(CN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 378.1498911g/mol
• Monoisotopic Mass: 378.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride

N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride: A Comprehensive Overview

The compound N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride (CAS No. 2639406-64-5) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines naphthalene derivatives with amide functionalities, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of naphthalene derivatives in drug discovery and material science. The presence of the naphthalene moiety in this compound contributes to its aromatic stability and potential for π-interactions, which are crucial in molecular recognition and binding. The amino group attached to the molecule further enhances its functional versatility, enabling participation in hydrogen bonding and other non-covalent interactions.

The synthesis of N-2-amino-1-(naphthalen-2-yl)ethyl-1,2-dihydronaphthalene-1-carboxamide hydrochloride involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and protonation to achieve the hydrochloride salt. Researchers have explored various synthetic pathways to optimize yield and purity, with some studies focusing on the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting specific biological pathways. Its ability to modulate enzyme activity or interact with membrane receptors makes it a candidate for further investigation in drug development. Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with target proteins, providing insights into its potential therapeutic applications.

In terms of physical properties, N-2-amino... exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form ensures good solubility in aqueous solutions, which is advantageous for formulation purposes in pharmaceutical applications.

The application of this compound extends beyond pharmacology into materials science. Its aromatic framework and functional groups make it a potential candidate for use in organic electronics or as a precursor for advanced materials. Researchers have explored its role in self-assembling monolayers and polymer synthesis, highlighting its versatility across multiple disciplines.

As per the latest research trends, there is growing interest in understanding the environmental impact of such compounds. Studies are underway to assess their biodegradability and toxicity profiles, ensuring that their use aligns with sustainable practices. This focus on eco-friendly considerations underscores the importance of responsible innovation in chemical sciences.

In conclusion, N-Amino... represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable tool for future research and development across diverse fields.